Cas no 148691-18-3 (5Z,8Z,11Z,14Z,17Z-eicosapentaenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester)

• Product Name: 5Z,8Z,11Z,14Z,17Z-eicosapentaenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester
• CAS No: 148691-18-3
• MF: C₅₅H₉₆O₆
• MW: 853.347158432007
• CID: 4762862
• PubChem ID: 102524318
• Update Time: 2024-11-07

5Z,8Z,11Z,14Z,17Z-eicosapentaenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5Z,8Z,11Z,14Z,17Z-eicosapentaenoic acid, 2-[(1-oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester
• Tracylglycerol(16:0/20:5/16:0)
• 1-Palmitoyl-2-eicosapentaenoyl-3-palmitoyl-glycerol
• TAG(16:0/20:5/16:0)
• TG(16:0/20:5/16:0)
• TG(16:0/20:5(5Z,8Z,11Z,14Z,17Z)/16:0)
• AKOS040755641
• 1-Hexadecanoyl-2-(5Z,8Z,11Z,14Z,17Z-eicosapentaenoyl)-3-hexadecanoyl-glycerol
• 1,3-di(hexadecanoyloxy)propan-2-yl (5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoate
• 148691-18-3
• PD121764

• Inchi： 1S/C55H96O6/c1-4-7-10-13-16-19-22-25-26-27-28-31-34-37-40-43-46-49-55(58)61-52(50-59-53(56)47-44-41-38-35-32-29-23-20-17-14-11-8-5-2)51-60-54(57)48-45-42-39-36-33-30-24-21-18-15-12-9-6-3/h7,10,16,19,25-26,28,31,37,40,52H,4-6,8-9,11-15,17-18,20-24,27,29-30,32-36,38-39,41-51H2,1-3H3/b10-7-,19-16-,26-25-,31-28-,40-37-
• InChI Key： CCKKDORBDQDVMQ-PDZACQBISA-N
• SMILES： O(CC(COC(CCCCCCCCCCCCCCC)=O)OC(CCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 852.72069078g/mol
• Monoisotopic Mass: 852.72069078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 49
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.4
• Topological Polar Surface Area: 78.9

Experimental Properties

• LogP: 18.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols